Pyridazine,3-[[2-(6-fluoro-2-pyridinyl)-1h-imidazol-1-yl]methyl]-4-propyl-

• Molecular Formula: C16H16FN5
• Molecular Weight: 297.33 g/mol
• IUPAC Name: 3-[[2-(6-fluoropyridin-2-yl)imidazol-1-yl]methyl]-4-propylpyridazine
• InChI: InChI=1S/C16H16FN5/c1-2-4-12-7-8-19-21-14(12)11-22-10-9-18-16(22)13-5-3-6-15(17)20-13/h3,5-10H,2,4,11H2,1H3
• InChI Key: ISJUZYUIXPVLLP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=NC=C1)CN2C=CN=C2C3=NC(=CC=C3)F

Description

Pyridazine,3-[[2-(6-fluoro-2-pyridinyl)-1h-imidazol-1-yl]methyl]-4-propyl- is a useful research compound. Its molecular formula is C16H16FN5 and its molecular weight is 297.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-chloro-3-[2-(6-fluoro-pyridin-2-yl)-imidazol-1-ylmethyl]-4-propyl-pyridazine (55.3 mg, 0.17 mmol), K2CO3 (30 mg) and Pd—C (10%, 6 mg) in ethanol is stirred at room temperature under H2 (H2 balloon) over night. After filtration, the solvent is removed and the residue is purified by PTLC to give the title compound. 1H NMR (CDCl3) 9.01 (d, 1H), 8.18 (dd, 1H), 7.26 (d, 1H), 7.15 (s, 1H), 7.10 (s, 1H), 6.82 (dd, 1H), 6.28 (s, 2H), 2.62 (t, 2H0, 1.47–1.60 (m, 2H), 0.83 (t, 3H).